Cas no 851407-89-1 (N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,4,5-triethoxybenzamide)

• Product Name: N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,4,5-triethoxybenzamide
• CAS No: 851407-89-1
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5932998
• Update Time: 2025-10-29

N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,4,5-triethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,4,5-triethoxybenzamide
• Benzamide, N-[2-(1,2-dihydro-7,8-dimethyl-2-oxo-3-quinolinyl)ethyl]-3,4,5-triethoxy-

• Inchi： 1S/C26H32N2O5/c1-6-31-21-14-20(15-22(32-7-2)24(21)33-8-3)25(29)27-12-11-19-13-18-10-9-16(4)17(5)23(18)28-26(19)30/h9-10,13-15H,6-8,11-12H2,1-5H3,(H,27,29)(H,28,30)
• InChI Key： DFIBUDWUPMZJJF-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC2=C(NC1=O)C(C)=C(C)C=C2)(=O)C1=CC(OCC)=C(OCC)C(OCC)=C1

Experimental Properties

• Density: 1.141±0.06 g/cm3(Predicted)
• Boiling Point: 612.1±55.0 °C(Predicted)
• pka: 11.65±0.70(Predicted)

Additional information on N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,4,5-triethoxybenzamide

Comprehensive Overview of N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,4,5-triethoxybenzamide (CAS No. 851407-89-1)

N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,4,5-triethoxybenzamide, with the CAS number 851407-89-1, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of quinoline derivatives, which are widely studied for their diverse biological activities. The presence of a dihydroquinolinone core coupled with a triethoxybenzamide moiety makes it a promising candidate for further exploration in drug discovery and development.

In recent years, the scientific community has shown increasing interest in quinoline-based compounds, particularly those with modified side chains, as they exhibit a broad spectrum of pharmacological properties. The 7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl group in this compound is known to contribute to its potential anti-inflammatory and antioxidant effects. Meanwhile, the 3,4,5-triethoxybenzamide segment enhances its solubility and bioavailability, making it a valuable scaffold for designing new therapeutic agents.

One of the most frequently searched topics related to this compound is its potential role in neuroprotective therapies. Researchers are investigating whether N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,4,5-triethoxybenzamide can modulate key pathways involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. Preliminary studies suggest that its quinolinone structure may interact with specific neuronal receptors, offering a novel approach to disease modification.

Another area of interest is the compound's potential application in cancer research. The dihydroquinolinone framework has been linked to apoptosis induction in certain cancer cell lines, while the triethoxybenzamide side chain may improve tumor-targeting efficiency. These properties align with the growing demand for targeted cancer therapies, a hot topic in modern oncology.

From a synthetic chemistry perspective, the preparation of CAS 851407-89-1 involves multi-step organic reactions, including amide coupling and quinolinone ring formation. The compound's purity and stability are critical factors for research applications, which is why analytical techniques such as HPLC and NMR spectroscopy are essential for quality control. These aspects are particularly relevant to researchers searching for high-purity reference standards or custom synthesis services.

The compound's molecular structure has also sparked interest in computational chemistry and molecular docking studies. Many researchers are exploring how the 7,8-dimethyl substitution pattern affects binding affinity to various biological targets. This aligns with current trends in computer-aided drug design, a field that has seen exponential growth due to advances in artificial intelligence and machine learning applications in chemistry.

In terms of safety profile, while N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,4,5-triethoxybenzamide is not classified as hazardous, proper laboratory handling procedures should always be followed. This includes the use of personal protective equipment and adherence to standard chemical safety protocols, which are common concerns for researchers searching for chemical handling guidelines.

The future research directions for this compound may include structure-activity relationship (SAR) studies to optimize its pharmacological properties, as well as investigations into its metabolic stability and pharmacokinetic profile. These aspects are crucial for advancing the compound from preclinical research to potential clinical applications, addressing the pharmaceutical industry's need for novel drug candidates with improved efficacy and safety profiles.

For researchers interested in acquiring CAS 851407-89-1, it's important to note that the compound is typically available through specialized chemical suppliers that cater to pharmaceutical and biotechnology research. The growing demand for such specialized compounds reflects the expanding frontiers of medicinal chemistry and drug discovery.

In conclusion, N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,4,5-triethoxybenzamide represents an intriguing chemical entity with multiple potential applications in biomedical research. Its unique structural features and emerging biological activities make it a compound worth watching in the coming years as research progresses in areas such as neuroprotection, oncology, and inflammatory diseases.